6-cyclopropyl-3-methyl-N-(pentafluorophenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 6-cyclopropyl-3-methyl-N-(2,3,4,5,6-pentafluorophenyl)-1-phenylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C23H15F5N4O/c1-10-15-13(23(33)30-21-19(27)17(25)16(24)18(26)20(21)28)9-14(11-7-8-11)29-22(15)32(31-10)12-5-3-2-4-6-12/h2-6,9,11H,7-8H2,1H3,(H,30,33)
• InChI Key: YCHMPGBKKGODBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3CC3)C(=O)NC4=C(C(=C(C(=C4F)F)F)F)F)C5=CC=CC=C5
• Molecular Formula: C23H15F5N4O
• Molecular Weight: 458.4 g/mol

Description

6-cyclopropyl-3-methyl-N-(pentafluorophenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H15F5N4O and its molecular weight is 458.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 458.11660193 g/mol and the complexity rating of the compound is 707. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Structural Characterization and Synthesis : Pyrazolo[3,4-b]pyridines, including closely related derivatives, have been extensively studied for their chemical synthesis and structural characterization. For instance, studies on the synthesis of pyrazolo[3,4-b]pyridines reveal insights into their chemical behavior and structural properties, including their tautomeric forms and crystalline structures. These compounds have shown varied structural configurations in crystal forms, demonstrating the versatility and complex chemistry of pyrazolo[3,4-b]pyridine derivatives (Quiroga et al., 1999).

Potential Therapeutic Applications

Anticancer and Anti-inflammatory Properties : Research into pyrazolopyrimidine derivatives, closely related to the query compound, has shown potential anticancer and anti-inflammatory activities. These studies highlight the synthesis of novel compounds that exhibit cytotoxic effects against cancer cell lines and inhibition of enzymes involved in inflammatory processes, suggesting their potential therapeutic applications (Rahmouni et al., 2016).

Antifungal and Antimicrobial Activities

Antifungal Activities : Some pyrazole-carboxamide derivatives have been synthesized and tested for their antifungal activities against various phytopathogenic fungi. These studies show that certain compounds exhibit moderate to high antifungal activities, which could be beneficial in developing new antifungal agents (Wu et al., 2012).

Antimicrobial and Antibacterial Applications : The antimicrobial and antibacterial activities of pyrazolopyranopyrimidine and related compounds have been investigated, revealing significant activities against bacterial and fungal strains. This research underlines the potential of such compounds in creating new antibiotics or antimicrobial agents (Hafez et al., 2015).